![molecular formula C7H11N3O2 B093833 3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione CAS No. 16252-62-3](/img/structure/B93833.png)
3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione
Overview
Description
“3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione” is a chemical compound with the molecular formula C7H10N2O2 . It is also known as 5,5-Tetramethylenehydantoin .
Molecular Structure Analysis
The molecular structure of “3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione” consists of a spirocyclic system with a seven-membered diazacycle and a five-membered dione cycle . The molecular weight is 154.167 Da .Physical And Chemical Properties Analysis
The compound has a density of 1.3±0.1 g/cm3, and its molar refractivity is 37.9±0.4 cm3 . It has 4 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research due to its unique chemical structure, which can be valuable in the study of protein interactions and functions. It’s used as a reagent in the identification and quantification of proteins, especially in the context of post-translational modifications .
Organic Synthesis
This compound is a key intermediate in organic synthesis. It’s involved in the preparation of a wide range of spirocyclic derivatives, which are important in the synthesis of natural products and novel materials .
. The compound’s versatility in various fields of scientific research highlights its importance and potential for future discoveries and innovations.Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 3-Amino-1,3-diazaspiro[4Similar compounds have been found to targetintegrin α L β 2 , which plays a crucial role in the delivery of leukocytes to the site of inflammation .
Mode of Action
The exact mode of action of 3-Amino-1,3-diazaspiro[4Derivatives of similar compounds have been shown to inhibitmatrix metalloproteinases , which are significant in the uncontrolled division of connective tissue and collagen, resulting in the absorption of the extracellular fluid .
Biochemical Pathways
The specific biochemical pathways affected by 3-Amino-1,3-diazaspiro[4Based on its potential inhibition of matrix metalloproteinases, it can be inferred that it may influence theextracellular matrix remodeling processes .
Result of Action
The molecular and cellular effects of 3-Amino-1,3-diazaspiro[4Based on the potential inhibition of matrix metalloproteinases, it can be inferred that the compound may have a role inmodulating tissue remodeling and inflammatory responses .
properties
IUPAC Name |
3-amino-1,3-diazaspiro[4.4]nonane-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2/c8-10-5(11)7(9-6(10)12)3-1-2-4-7/h1-4,8H2,(H,9,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUJSAXHQJZQCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)C(=O)N(C(=O)N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427904 |
Source
|
| Record name | 3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90427904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
16252-62-3 |
Source
|
| Record name | 3-Amino-1,3-diazaspiro[4.4]nonane-2,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90427904 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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